N-(5-chloro-2-methoxyphenyl)-N'-4-morpholinylurea

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)-3-morpholin-4-ylurea
• InChI: InChI=1S/C12H16ClN3O3/c1-18-11-3-2-9(13)8-10(11)14-12(17)15-16-4-6-19-7-5-16/h2-3,8H,4-7H2,1H3,(H2,14,15,17)
• InChI Key: GVPFKZGWTNHIAQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)NN2CCOCC2
• Molecular Formula: C12H16ClN3O3
• Molecular Weight: 285.73 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-N'-4-morpholinylurea, commonly known as CMU, is a synthetic compound that has been extensively studied for its potential therapeutic applications. CMU belongs to the class of phenylurea derivatives and has been found to exhibit a wide range of biological activities, including antitumor, antifungal, and anti-inflammatory effects.

Scientific Research Applications

CMU has been extensively studied for its potential therapeutic applications. In particular, it has been found to exhibit antitumor effects in various cancer cell lines, including breast cancer, prostate cancer, and lung cancer. CMU has also been shown to have antifungal activity against Candida albicans and Aspergillus fumigatus. Additionally, CMU has been found to have anti-inflammatory effects in animal models of rheumatoid arthritis and colitis.

Mechanism of Action

The exact mechanism of action of CMU is not fully understood. However, it is believed to act by inhibiting the activity of protein kinase C (PKC), an enzyme that plays a key role in cellular signaling pathways. By inhibiting PKC, CMU may disrupt the growth and survival of cancer cells, as well as the growth and reproduction of fungi. CMU may also reduce inflammation by inhibiting the production of pro-inflammatory cytokines.
Biochemical and physiological effects:
CMU has been found to have a wide range of biochemical and physiological effects. In cancer cells, CMU has been shown to induce apoptosis (programmed cell death) and inhibit cell proliferation. In fungi, CMU has been found to inhibit the synthesis of ergosterol, a key component of fungal cell membranes. In animal models of inflammation, CMU has been found to reduce the production of pro-inflammatory cytokines and improve clinical symptoms.

Advantages and Limitations for Lab Experiments

CMU has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its biological activities. However, CMU also has some limitations. It can be toxic at high concentrations, and its mechanism of action is not fully understood. Additionally, CMU may have off-target effects on other cellular pathways, which could complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on CMU. One area of interest is the development of more potent and selective PKC inhibitors based on the structure of CMU. Another area of interest is the investigation of the potential synergistic effects of CMU with other anticancer agents or antifungal agents. Finally, the development of CMU analogs with improved pharmacokinetic properties could lead to the development of novel therapeutics for cancer and fungal infections.

Synthesis Methods

CMU can be synthesized using a variety of methods, including the reaction of 5-chloro-2-methoxyaniline with morpholine and phosgene, or the reaction of 5-chloro-2-methoxyphenyl isocyanate with morpholine. The purity of CMU can be improved through recrystallization or chromatography.